Cas no 112086-80-3 (Ethanone,1,1'-[1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]bis-)

• Product Name: Ethanone,1,1'-[1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]bis-
• CAS No: 112086-80-3
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 181071
• PubChem ID: 183410
• Update Time: 2025-04-19

Ethanone,1,1'-[1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-[1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]bis-
• 1-[4-acetyl-1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• 1-(4-Bromophenyl)-2,5-dimethyl-3,4-diacetylpyrrole
• Ethanone, 1-(4-acetyl-1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl)-
• 1-(4-Acetyl-1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl)ethanone
• 1-[4-ACETYL-1-(4-BROMOPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]ETHAN-1-ONE
• 112086-80-3
• DTXSID70149859
• AKOS001726647
• AB01333586-02
• NCGC00340164-01

• Inchi： 1S/C16H16BrNO2/c1-9-15(11(3)19)16(12(4)20)10(2)18(9)14-7-5-13(17)6-8-14/h5-8H,1-4H3
• InChI Key： JNIRSUCRIFCGQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=C(C(C)=O)C(C(C)=O)=C1C

Computed Properties

• Exact Mass: 333.03648
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07